Cas no 80480-07-5 (Tetradecanoic acid, 4-ethyl-)

Tetradecanoic acid, 4-ethyl- structure
Product name:Tetradecanoic acid, 4-ethyl-
Tetradecanoic acid, 4-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Tetradecanoic acid, 4-ethyl-
- 4-ethyltetradecanoic acid
- 80480-07-5
- SCHEMBL5691036
- DTXSID30594043
-
- Inchi: InChI=1S/C16H32O2/c1-3-5-6-7-8-9-10-11-12-15(4-2)13-14-16(17)18/h15H,3-14H2,1-2H3,(H,17,18)
- InChI Key: XMDKCPRNXZHPFE-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCC(CC)CCC(=O)O
Computed Properties
- Exact Mass: 256.240230259g/mol
- Monoisotopic Mass: 256.240230259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 13
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 6.8
Tetradecanoic acid, 4-ethyl- Related Literature
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Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
80480-07-5 (Tetradecanoic acid, 4-ethyl-) Related Products
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